Cas no 1517458-60-4 (1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol
• CAS No: 1517458-60-4
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5809830
• PubChem ID: 83688660
• Update Time: 2025-05-28

1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol
• EN300-1803047
• 1517458-60-4
• 1-[1-(4-fluoro-3-methoxyphenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C12H15FO2/c1-8(14)12(5-6-12)9-3-4-10(13)11(7-9)15-2/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： MAHAKQGTEQMPOA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol

Research Brief on 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol (CAS: 1517458-60-4): Recent Advances and Applications

1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol (CAS: 1517458-60-4) is a cyclopropyl-containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs targeting neurological and inflammatory disorders. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for further preclinical and clinical investigations.

The synthesis of 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol involves a multi-step process that emphasizes the importance of stereochemical control and functional group compatibility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Notably, the incorporation of the cyclopropyl ring and the fluoromethoxy substituents has been shown to enhance the compound's metabolic stability and binding affinity to target proteins, making it a versatile scaffold for drug design.

Pharmacological evaluations of 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol have revealed its potential as a modulator of key signaling pathways involved in neuroinflammation and neurodegeneration. In vitro and in vivo studies have demonstrated its ability to inhibit pro-inflammatory cytokines and oxidative stress markers, suggesting a neuroprotective role. Furthermore, its interaction with specific receptors, such as the sigma-1 receptor, has been implicated in its therapeutic effects, highlighting its dual functionality as both an anti-inflammatory and neuroprotective agent.

Recent preclinical studies have also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into its bioavailability and potential drug-drug interactions, which are critical for its translation into clinical trials. Additionally, computational modeling and molecular docking studies have shed light on the structural determinants of its biological activity, offering a roadmap for the design of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, 1-1-(4-fluoro-3-methoxyphenyl)cyclopropylethan-1-ol (CAS: 1517458-60-4) represents a promising compound in the field of medicinal chemistry, with potential applications in the treatment of neurological and inflammatory diseases. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical potential. As the field advances, this compound is expected to play a pivotal role in the development of innovative therapeutics, addressing unmet medical needs and improving patient outcomes.